Cas no 107598-62-9 (Urea,N,N-dimethyl-N'-[3-methyl-4-(1-methylpropyl)phenyl]-)

• Product Name: Urea,N,N-dimethyl-N'-[3-methyl-4-(1-methylpropyl)phenyl]-
• CAS No: 107598-62-9
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 212676
• PubChem ID: 183844
• Update Time: 2025-04-19

Urea,N,N-dimethyl-N'-[3-methyl-4-(1-methylpropyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Urea,N,N-dimethyl-N'-[3-methyl-4-(1-methylpropyl)phenyl]-
• 3-(4-butan-2-yl-3-methylphenyl)-1,1-dimethylurea
• N'-[4-(Butan-2-yl)-3-methylphenyl]-N,N-dimethylurea
• DTXSID60910373
• 107598-62-9

• Inchi： 1S/C14H22N2O/c1-6-10(2)13-8-7-12(9-11(13)3)15-14(17)16(4)5/h7-10H,6H2,1-5H3,(H,15,17)
• InChI Key： DKDOOESTZBDXDI-UHFFFAOYSA-N
• SMILES： O=C(N(C)C)NC1C=CC(=C(C)C=1)C(C)CC

Computed Properties

• Exact Mass: 234.17336
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34